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Compound of Interest

Compound Name: (R)-1-Cyclopropylethylamine

CAS No.: 6240-96-6

Cat. No.: B1588663

Get Quote

Executive Summary
(R)-1-Cyclopropylethylamine (CAS: 6240-96-6) is a high-value chiral amine intermediate

used extensively in the synthesis of pharmaceutical agents, particularly those targeting CNS

receptors and viral polymerases. Its structural uniqueness lies in the cyclopropyl moiety, which

imparts significant ring strain and specific steric properties, and the chiral center at the

-position. This guide details the spectroscopic signatures (NMR, MS, IR) required for its
rigorous identification and quality control.
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Property Data

IUPAC Name (1R)-1-Cyclopropylethanamine

CAS Registry 6240-96-6 (R-isomer); 25664-85-3 (Racemate)

Molecular Formula

Molecular Weight 85.15 g/mol

Appearance Colorless to light yellow liquid

Boiling Point ~95–98 °C (at 760 mmHg)

Density 0.8–0.9 g/mL

Chirality (R)-Enantiomer

Solubility
Miscible with water, ethanol, and common

organic solvents

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectrum of (R)-1-Cyclopropylethylamine is characterized by the distinct high-field

signals of the cyclopropyl protons, resulting from the magnetic anisotropy of the strained ring.

H NMR Data (400 MHz, DMSO-

)
Note: Chemical shifts may vary slightly depending on concentration and pH.
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Shift (

, ppm)
Multiplicity Integral Assignment

Structural
Insight

0.16 – 0.24 Multiplet 1H
Cyclopropyl

(cis/trans)

Shielded by ring

current

anisotropy.

0.30 – 0.38 Multiplet 1H
Cyclopropyl

(cis/trans)

Diastereotopic

nature of ring

protons.

0.38 – 0.48 Multiplet 2H Cyclopropyl
Remaining ring

methylene

protons.

0.80 – 0.90 Multiplet 1H Cyclopropyl Methine proton

of the ring.

1.16
Doublet (

Hz)
3H

Methyl (

)

Coupled to the

-methine proton.

2.34 – 2.42 Multiplet 1H
-Methine (

)

Deshielded by

the adjacent

nitrogen.

~1.5 – 2.0 Broad Singlet 2H

Exchangeable;

shift is

concentration/sol

vent dependent.

C NMR Data (Inferred/Reference)
Cyclopropyl

:

2.0 – 5.0 ppm (High field)

Cyclopropyl
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:

15.0 – 18.0 ppm[1][2]

Methyl (

):

23.0 – 25.0 ppm

-Carbon (

):

52.0 – 55.0 ppm[1][2]

Mass Spectrometry (MS)
The mass spectrum follows characteristic amine fragmentation pathways, dominated by

-cleavage.[3]

Ionization Mode: Electron Impact (EI, 70 eV) or ESI+.

Molecular Ion (

): m/z 85.1[4]

Base Peak: Typically m/z 44 or 56 (depending on fragmentation energetics).

Fragmentation Pathway Logic:

-Cleavage: The bond adjacent to the nitrogen breaks.[3]

Loss of Methyl radical (

)

m/z 70.

Loss of Cyclopropyl radical (
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)

m/z 44 (Dominant pathway for primary amines).

Key Mechanism

Molecular Ion (M+)
m/z 85

Fragment A
[M - Cyclopropyl]+

m/z 44
- C3H5• (Alpha Cleavage)

Fragment B
[M - Methyl]+

m/z 70

- CH3• (Alpha Cleavage)

Alpha-Cleavage dominates
due to N lone pair stabilization

Click to download full resolution via product page

Figure 1: Primary fragmentation pathways in the Mass Spectrum of 1-Cyclopropylethylamine.

Infrared Spectroscopy (IR)
Key functional group absorptions confirm the primary amine and cyclopropyl ring.
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Wavenumber (

)
Vibration Mode Assignment

3300 – 3400 N-H Stretch
Primary amine doublet

(asymmetric/symmetric).

3000 – 3080 C-H Stretch

Cyclopropyl ring C-H

(distinctive >3000

for

C-H).

2850 – 2960 C-H Stretch Alkyl methyl group.

1580 – 1650 N-H Bend
Scissoring vibration of

.

1000 – 1050 Ring Breathing
Characteristic cyclopropane

ring deformation.

Chiral Purity & Resolution Protocols
Ensuring the enantiomeric excess (ee) of the (R)-isomer is critical.

Analytical Method (Chiral GC)
Column: Cyclodextrin-based capillary column (e.g.,

-DEX 120 or equivalent).

Carrier Gas: Helium.[4]

Detection: FID.

Separation Principle: The cyclodextrin cavity interacts differentially with the (R) and (S)

enantiomers, causing distinct retention times.

Resolution Workflow
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The (R)-enantiomer is often obtained via enzymatic resolution or classical chemical resolution

using chiral acids (e.g., Mandelic acid or Tartaric acid).

Racemic 1-Cyclopropylethylamine
(R/S Mixture)

Enzymatic Resolution
(Lipase/Transaminase)

Separation/Extraction

(R)-Isomer
Target Product

(S)-Isomer
By-product/Recycle

QC Analysis
(Chiral GC & Polarimetry)

Click to download full resolution via product page

Figure 2: Workflow for the isolation and quality control of (R)-1-Cyclopropylethylamine.

Experimental Handling & Safety
Protocol 1: Handling & Storage

Atmosphere: Store under inert gas (Nitrogen or Argon). The amine is sensitive to

(carbamate formation).

Temperature: Refrigerate (2–8 °C) to minimize degradation.

Safety: High flammability (Flash point < 20 °C). Use spark-proof tools. Corrosive to

skin/eyes; use nitrile gloves and face shield.
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Protocol 2: Sample Preparation for NMR

Dissolve ~10 mg of the amine in 0.6 mL of DMSO-

or

.

Note: In

, traces of HCl (from solvent decomposition) may shift the amine peaks or broaden the NH
signal. Filtration through basic alumina is recommended if the solvent is aged.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Monograph: Spectroscopic Characterization
of (R)-1-Cyclopropylethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588663/docs#technical-monograph-spectroscopic-
characterization-of-r-1-cyclopropylethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1588663/docs#technical-monograph-spectroscopic-characterization-of-r-1-cyclopropylethylamine
https://www.benchchem.com/product/b1588663/docs#technical-monograph-spectroscopic-characterization-of-r-1-cyclopropylethylamine
https://www.benchchem.com/product/b1588663/docs#technical-monograph-spectroscopic-characterization-of-r-1-cyclopropylethylamine
https://www.benchchem.com/product/b1588663/docs#technical-monograph-spectroscopic-characterization-of-r-1-cyclopropylethylamine
https://www.benchchem.com/product/b1588663?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

